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Compound of Interest

Compound Name: Mercuric bromide

Cat. No.: B147993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key chemical and physical

distinctions between mercuric bromide (HgBr₂) and mercurous bromide (Hg₂Br₂). It outlines

detailed experimental protocols for their differentiation and presents this data in a structured

format for ease of comparison. This document is intended to serve as a valuable resource for

professionals in research, scientific analysis, and drug development who handle these highly

toxic mercury compounds.

Core Chemical and Physical Properties
The fundamental difference between mercuric and mercurous bromide lies in the oxidation

state of the mercury atom. Mercuric bromide contains mercury in the +2 oxidation state

(Hg²⁺), while mercurous bromide contains mercury in the +1 oxidation state, existing as a

dimeric cation ([Hg₂]²⁺) with a covalent bond between the two mercury atoms.[1][2] This

structural difference gives rise to distinct physical and chemical properties.
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Property Mercuric Bromide (HgBr₂)
Mercurous Bromide
(Hg₂Br₂)

Chemical Formula HgBr₂[3] Hg₂Br₂[4]

Molar Mass 360.41 g/mol [3] 560.99 g/mol [4]

Appearance
White solid, rhombic crystals[3]

[5]

White to yellow tetragonal

crystals or powder[4][6]

Density 6.03 g/cm³[3] 7.307 g/cm³[4]

Melting Point 237 °C (459 °F; 510 K)[3] 405 °C (761 °F; 678 K)[4]

Boiling Point 322 °C (612 °F; 595 K)[3]
Sublimes at ~390 °C (734 °F;

663 K)[4]

Solubility in Water 0.6 g/100 mL (at 25 °C)[3]
3.9 x 10⁻⁵ g/100 mL

(practically insoluble)[4]

Light Sensitivity Sensitive to light[5]
Darkens on exposure to

light[6][7]

Crystal Structure Rhombic[3] Tetragonal[6]

Key Structural Feature Monomeric HgBr₂ units
Dimeric [Hg₂]²⁺ units with a

Hg-Hg bond[1][4]

Experimental Protocols for Differentiation
Several experimental methods can be employed to reliably distinguish between mercuric and

mercurous bromide. These range from simple qualitative tests based on solubility and chemical

reactivity to more sophisticated spectroscopic techniques.

Solubility Test
This is one of the simplest and most effective methods for distinguishing between the two

compounds.

Objective: To differentiate based on the significant difference in water solubility.

Materials:
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Test tubes

Distilled water

Samples of mercuric bromide and mercurous bromide

Spatula

Vortex mixer (optional)

Procedure:

Label two separate test tubes, one for each compound.

Add approximately 0.1 g of each bromide salt to its respective test tube.

Add 5 mL of distilled water to each test tube.

Agitate the test tubes vigorously for 1-2 minutes. A vortex mixer can be used for thorough

mixing.

Allow the contents to settle and observe the results.

Expected Results:

Mercuric Bromide (HgBr₂): The solid will dissolve to a noticeable extent, forming a clear,

colorless solution, although it is only slightly soluble.[3][8]

Mercurous Bromide (Hg₂Br₂): The solid will remain largely undissolved, forming a white or

yellowish-white precipitate at the bottom of the test tube, as it is practically insoluble in water.

[4][8]
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Solubility Test Workflow

Start

Add 0.1g of each bromide
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Observe results

HgBr₂: Dissolves
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(Insoluble)

End
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Caption: Workflow for the solubility test to distinguish mercuric and mercurous bromide.

Reaction with Ammonia
The reaction with aqueous ammonia provides a clear visual distinction.
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Objective: To differentiate based on the formation of distinct precipitates upon addition of

ammonia.

Materials:

Test tubes

Aqueous ammonia solution (e.g., 2 M NH₃(aq))

Samples of mercuric bromide and mercurous bromide

Dropper

Procedure:

Prepare aqueous suspensions of both bromide salts in separate test tubes by adding a small

amount of each solid to distilled water.

Add a few drops of aqueous ammonia solution to each test tube.

Observe any color change or precipitate formation.

Expected Results:

Mercuric Bromide (HgBr₂): Forms a white precipitate of mercuric amino-bromide

(Hg(NH₂)Br) and mercuric oxide.

Mercurous Bromide (Hg₂Br₂): Undergoes disproportionation to form a black or dark grey

precipitate, which is a mixture of finely divided elemental mercury and mercuric amino-

bromide.[9]
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Reaction with Ammonia

HgBr₂ + NH₃(aq)

White Precipitate
(Hg(NH₂)Br + HgO)

Hg₂Br₂ + NH₃(aq)

Black/Grey Precipitate
(Hg + Hg(NH₂)Br)

Click to download full resolution via product page

Caption: Expected outcomes of the reaction of mercuric and mercurous bromide with ammonia.

Spectroscopic Analysis: Raman Spectroscopy
Raman spectroscopy is a powerful non-destructive technique that can definitively identify the

two compounds based on their unique vibrational modes.

Objective: To distinguish between the two bromides by identifying the characteristic Hg-Hg

bond vibration in mercurous bromide.

Materials:

Raman spectrometer

Microscope slide or appropriate sample holder

Samples of mercuric bromide and mercurous bromide

Procedure:

Place a small amount of the sample onto a microscope slide.

Focus the laser of the Raman spectrometer on the sample.

Acquire the Raman spectrum over a suitable spectral range (e.g., 50-500 cm⁻¹).
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Analyze the resulting spectra for characteristic peaks.

Expected Results:

Mercuric Bromide (HgBr₂): The spectrum will show vibrational modes corresponding to the

Hg-Br bonds.

Mercurous Bromide (Hg₂Br₂): The spectrum will exhibit the vibrational modes for the Hg-Br

bonds, and critically, a strong, low-frequency peak corresponding to the Hg-Hg stretching

vibration.[10][11] This peak is a definitive marker for the mercurous ion.

Safety Precautions
Both mercuric and mercurous bromide are highly toxic.[3][4] Acute or chronic exposure can

lead to severe health issues. All handling of these compounds must be conducted in a well-

ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety goggles, must be worn at all times. Consult the Safety Data Sheet (SDS)

for each compound before use.

Conclusion
The differentiation between mercuric and mercurous bromide can be reliably achieved through

a combination of simple chemical tests and advanced spectroscopic methods. The significant

disparity in their solubility in water and their distinct reactions with ammonia provide

straightforward qualitative indicators. For unambiguous identification, particularly in a research

or quality control setting, instrumental techniques such as Raman spectroscopy are

recommended, as they provide definitive structural information based on the presence or

absence of the characteristic mercury-mercury bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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